Cas no 2060032-18-8 (tert-butyl 2-amino-4-chloro-5-methoxybenzoate)
tert-butyl 2-amino-4-chloro-5-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-amino-4-chloro-5-methoxy-, 1,1-dimethylethyl ester
- tert-butyl 2-amino-4-chloro-5-methoxybenzoate
-
- MDL: MFCD30501004
- Inchi: 1S/C12H16ClNO3/c1-12(2,3)17-11(15)7-5-10(16-4)8(13)6-9(7)14/h5-6H,14H2,1-4H3
- InChI Key: BJOGLRHFYXIYSW-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)C1=CC(OC)=C(Cl)C=C1N
tert-butyl 2-amino-4-chloro-5-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00948233-1g |
tert-Butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 97% | 1g |
¥3164.0 | 2023-03-11 | |
| Enamine | EN300-340486-0.05g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 0.05g |
$455.0 | 2023-09-03 | ||
| Enamine | EN300-340486-0.1g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 0.1g |
$476.0 | 2023-09-03 | ||
| Enamine | EN300-340486-0.25g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 0.25g |
$498.0 | 2023-09-03 | ||
| Enamine | EN300-340486-0.5g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 0.5g |
$520.0 | 2023-09-03 | ||
| Enamine | EN300-340486-1.0g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-340486-2.5g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 2.5g |
$1063.0 | 2023-09-03 | ||
| Enamine | EN300-340486-5.0g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 5.0g |
$2110.0 | 2023-02-23 | ||
| Enamine | EN300-340486-10.0g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 10.0g |
$3131.0 | 2023-02-23 | ||
| Enamine | EN300-340486-1g |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate |
2060032-18-8 | 1g |
$541.0 | 2023-09-03 |
tert-butyl 2-amino-4-chloro-5-methoxybenzoate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on tert-butyl 2-amino-4-chloro-5-methoxybenzoate
Introduction to Tert-butyl 2-amino-4-chloro-5-methoxybenzoate (CAS No. 2060032-18-8)
Tert-butyl 2-amino-4-chloro-5-methoxybenzoate, identified by its Chemical Abstracts Service (CAS) number 2060032-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of tert-butyl 2-amino-4-chloro-5-methoxybenzoate, including the presence of an amino group, a chloro substituent, and a methoxy group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The benzoate moiety in tert-butyl 2-amino-4-chloro-5-methoxybenzoate is known to enhance the solubility and metabolic stability of pharmaceutical compounds, which is a critical factor in drug design. The tert-butyl group further modifies the electronic and steric environment of the molecule, influencing its interactions with biological targets. This compound has been extensively studied for its potential role in modulating enzymatic pathways and signaling cascades, which are implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of tert-butyl 2-amino-4-chloro-5-methoxybenzoate with high precision. These studies have revealed that the compound exhibits promising inhibitory activity against several key enzymes involved in disease pathogenesis. For instance, preliminary research suggests that it may interfere with the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, the compound's ability to interact with DNA-binding proteins has been explored, indicating potential applications in gene regulation and therapeutic intervention.
The synthesis of tert-butyl 2-amino-4-chloro-5-methoxybenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chloro and methoxy substituents on the benzene ring introduce reactivity that can be leveraged for further functionalization, allowing for the creation of more complex derivatives with tailored biological properties. Industrial-scale production of this compound necessitates stringent quality control measures to meet pharmaceutical standards, ensuring consistency across batches.
In vitro studies have demonstrated that tert-butyl 2-amino-4-chloro-5-methoxybenzoate exhibits dose-dependent effects on various cellular models. At submicromolar concentrations, it has been observed to induce apoptosis in cancer cells while maintaining viability in normal cells, suggesting its potential as a selective anticancer agent. Furthermore, its interaction with microsomal enzymes has been investigated to assess its metabolic stability and potential for drug-drug interactions. These findings are crucial for determining its suitability as a lead compound or intermediate in drug development pipelines.
The pharmacokinetic profile of tert-butyl 2-amino-4-chloro-5-methoxybenzoate is another critical aspect that has been thoroughly examined. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the benzoate group influences its solubility in both aqueous and lipid environments, which is essential for achieving optimal bioavailability. Additionally, metabolic studies have identified key pathways involved in the degradation of this compound, helping to predict possible side effects and optimize dosing regimens.
Emerging research also highlights the role of tert-butyl 2-amino-4-chloro-5-methoxybenzoate in modulating immune responses. Preclinical data suggest that it may enhance the activity of immune cells by interacting with receptors involved in inflammation and antigen presentation. This opens up new avenues for exploring its use in immunotherapeutic strategies against infectious diseases and autoimmune disorders. The ability of this compound to cross cell membranes efficiently makes it an attractive candidate for topical applications as well.
The regulatory landscape for compounds like tert-butyl 2-amino-4-chloro-5-methoxybenzoate is continually evolving to ensure safety and efficacy in clinical use. Regulatory agencies require comprehensive toxicological assessments before approving new drugs or intermediates for human consumption. These assessments include acute toxicity tests, chronic toxicity studies, genotoxicity evaluations, and reproductive toxicity screenings. Compliance with these regulations is essential for advancing this compound from preclinical research to clinical trials.
The future prospects of tert-butyl 2-amino-4-chloro-5-methoxybenzoate are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic methodologies may enable the production of more complex derivatives with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical reality.
In conclusion,tert-butyl 2-amino-4-chloro-5-methoxybenzoate (CAS No. 2060032-18-8) represents a significant advancement in medicinal chemistry due to its versatile structural features and potential biological activities. Its role as an intermediate in drug synthesis and a lead compound for further development underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for this compound,tert-butyl 2-amino-4-chloro-5-methoxybenzoate is poised to play a pivotal role in shaping the future of pharmaceutical innovation.
2060032-18-8 (tert-butyl 2-amino-4-chloro-5-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)